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Cat. No.: B1507744
\ v

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of trans-4-
(cyclopropylmethoxy)cyclohexanamine, a key building block in modern medicinal chemistry.
We will delve into its core identification parameters, including its Chemical Abstracts Service
(CAS) number, molecular formula, and weight. Furthermore, this guide will outline essential
analytical techniques for its characterization, such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Safety protocols and
handling procedures, crucial for laboratory and industrial settings, will also be detailed. The aim
is to equip researchers and drug development professionals with the foundational knowledge
required to effectively utilize this versatile chemical entity in their synthetic endeavors.

Core Identification and Chemical Properties

trans-4-(cyclopropylmethoxy)cyclohexanamine is a disubstituted cyclohexane derivative
featuring a primary amine and a cyclopropylmethoxy ether group in a trans configuration. This
specific stereochemistry is often crucial for its application in the synthesis of pharmacologically
active molecules.

Fundamental Identifiers
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A precise identification of chemical compounds is paramount for reproducibility and safety in
research and development. The primary identifiers for trans-4-
(cyclopropylmethoxy)cyclohexanamine are summarized in the table below.

Identifier Value Source(s)
CAS Number 919799-80-7 [11[2][3]
Molecular Formula C10H19NO [1112]
Molecular Weight 169.26 g/mol (approx.) [1][2]
(1r,4r)-4-
IUPAC Name (cyclopropylmethoxy)cyclohex
an-1-amine
VQVVFYUZDFOHRA-
INChl Key

MGCOHNPYSA-N

Table 1: Core Identifiers for trans-4-(cyclopropylmethoxy)cyclohexanamine

Physicochemical Properties

Understanding the physicochemical properties of a compound is essential for designing
synthetic routes, purification strategies, and formulation development.

Property Value Source(s)
Physical Form Liquid
Purity Typically =295% or 297% [11[2]

Room temperature, in a dark
Storage Conditions place under an inert [1]

atmosphere.

Table 2: Physicochemical Properties

The trans stereochemistry of the substituents on the cyclohexane ring influences the
molecule's overall shape and polarity, which in turn affects its reactivity and interaction with
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biological targets.

Structural Elucidation and Analytical
Characterization

The definitive identification and purity assessment of trans-4-
(cyclopropylmethoxy)cyclohexanamine rely on a combination of spectroscopic techniques.
The causality behind employing multiple techniques lies in their complementary nature; each
method provides unique pieces of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic
molecules. Both 1H and 3C NMR are indispensable for confirming the presence of the key
functional groups and the stereochemical arrangement of this compound.

H NMR (Proton NMR): The *H NMR spectrum will provide information on the number of
different types of protons and their connectivity. Key expected signals would include:

» Cyclohexane Ring Protons: Complex multiplets in the aliphatic region. The chemical shifts
and coupling constants of the protons at C1 and C4 are diagnostic for the trans
configuration.

o Cyclopropyl Protons: Characteristic signals in the upfield region (typically 0-1 ppm).

e -OCH:z- Protons: A doublet corresponding to the methylene bridge between the cyclopropyl
group and the ether oxygen.

e -NH:z Protons: A broad singlet, the chemical shift of which can be concentration and solvent
dependent.

13C NMR (Carbon NMR): The 13C NMR spectrum will confirm the carbon framework of the
molecule. The number of signals will correspond to the number of chemically non-equivalent
carbon atoms.

Caption: Chemical structure of trans-4-(cyclopropylmethoxy)cyclohexanamine.
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Mass Spectrometry (MS)

Mass spectrometry is a critical technique for determining the molecular weight of a compound
and can provide valuable information about its structure through fragmentation patterns. For
trans-4-(cyclopropylmethoxy)cyclohexanamine, the expected molecular ion peak ([M]*)
would be at m/z 169.27, corresponding to its molecular weight.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of trans-4-(cyclopropylmethoxy)cyclohexanamine would be expected to show
characteristic absorption bands for:

e N-H stretch: Around 3300-3400 cm~! (primary amine).
e C-H stretch: Below 3000 cm~* (aliphatic).

e C-O stretch: Around 1050-1150 cm~1 (ether).

Synthesis and Reactivity

While a detailed synthetic guide is beyond the scope of this document, it is important for the
user to understand the general synthetic strategies. The synthesis of trans-4-
(cyclopropylmethoxy)cyclohexanamine often involves the reductive amination of trans-4-
(cyclopropylmethoxy)cyclohexanone. The choice of reducing agent and reaction conditions is
critical to ensure the desired stereoselectivity.

The primary amine group is a versatile functional handle for a wide range of chemical
transformations, including amide bond formation, alkylation, and arylation reactions, making
this compound a valuable building block in the synthesis of more complex molecules.

trans-4-(cyclopropylmethoxy)cyclohexanone Reductive Amination trans-4-(cyclopropylmethoxy)cyclohexanamine

Click to download full resolution via product page

Caption: General synthetic workflow.
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Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling
trans-4-(cyclopropylmethoxy)cyclohexanamine.

Hazard Identification

Based on available safety data, this compound is associated with the following hazards:
o Skin Irritation: May cause skin irritation.
o Eye Irritation: May cause serious eye irritation.

The GHS pictograms associated with this compound typically include the GHSO07 symbol for
irritants.

Recommended Handling Procedures

A self-validating safety protocol involves a multi-layered approach to minimize exposure and
risk.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.
Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles or a face shield.

o Hand Protection: Handle with compatible chemical-resistant gloves. Gloves should be
inspected prior to use and disposed of properly after.

» Skin and Body Protection: Wear a lab coat or other protective clothing.
Hygiene Measures:
e Wash hands thoroughly after handling, before breaks, and at the end of the workday.

e Avoid contact with skin, eyes, and clothing.
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Storage and Disposal

o Storage: Keep the container tightly closed in a dry, well-ventilated place. Store under an inert
atmosphere as it may be air-sensitive.[1]

» Disposal: Dispose of the compound and its container in accordance with local, regional, and
national regulations. Avoid release to the environment.

Applications in Drug Discovery and Development

The unique combination of a cyclohexane scaffold, a primary amine, and a cyclopropylmethoxy
group makes this compound an attractive building block in medicinal chemistry. The
cyclopropyl group can enhance metabolic stability and binding affinity, while the amine provides
a point for further chemical modification. This structural motif is found in a number of
compounds being investigated for various therapeutic areas. For instance, substituted
cyclohexylamines are key structural elements in drugs targeting a range of conditions.[4][5]

Conclusion

trans-4-(cyclopropylmethoxy)cyclohexanamine, identified by CAS number 919799-80-7, is
a valuable and versatile building block for chemical synthesis, particularly in the pharmaceutical
industry.[1][2][3] A thorough understanding of its identification, characterization, safe handling,
and reactivity is essential for its effective and safe utilization. This guide has provided a
foundational overview to support researchers and developers in their work with this important
chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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